4-[(2-methylpyridin-3-yl)oxy]-1-(2-thienylcarbonyl)piperidine-4-carboxylic acid

• IUPAC Name: 4-(2-methylpyridin-3-yl)oxy-1-(thiophene-2-carbonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H18N2O4S/c1-12-13(4-2-8-18-12)23-17(16(21)22)6-9-19(10-7-17)15(20)14-5-3-11-24-14/h2-5,8,11H,6-7,9-10H2,1H3,(H,21,22)
• InChI Key: OFQAXCOYRXBEQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OC2(CCN(CC2)C(=O)C3=CC=CS3)C(=O)O
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

4-[(2-methylpyridin-3-yl)oxy]-1-(2-thienylcarbonyl)piperidine-4-carboxylic acid, also known as MPTP, is a chemical compound that has been widely studied for its potential use in scientific research. MPTP is an organic compound that contains a piperidine ring and a thienylcarbonyl group, which makes it a unique chemical structure with potential applications in various fields of research.

Mechanism of Action

4-[(2-methylpyridin-3-yl)oxy]-1-(2-thienylcarbonyl)piperidine-4-carboxylic acid is metabolized in the brain to form MPP+, which selectively damages dopamine neurons in the substantia nigra. This results in a decrease in dopamine levels, leading to Parkinson's disease-like symptoms. The mechanism of action of this compound involves the inhibition of mitochondrial complex I, which leads to oxidative stress and neuronal death.
Biochemical and Physiological Effects:
This compound has been shown to induce Parkinson's disease-like symptoms in animal models, including bradykinesia, rigidity, and tremors. This compound has also been shown to decrease dopamine levels in the striatum and induce oxidative stress in the brain. In addition, this compound has been reported to induce apoptosis in neuronal cells.

Advantages and Limitations for Lab Experiments

4-[(2-methylpyridin-3-yl)oxy]-1-(2-thienylcarbonyl)piperidine-4-carboxylic acid has several advantages for lab experiments, including its ability to induce Parkinson's disease-like symptoms in animal models, which allows researchers to study the pathogenesis and potential treatments for Parkinson's disease. However, this compound also has limitations, such as its toxicity and potential side effects, which require careful handling and monitoring.

Future Directions

There are several future directions for the use of 4-[(2-methylpyridin-3-yl)oxy]-1-(2-thienylcarbonyl)piperidine-4-carboxylic acid in scientific research. One potential direction is the development of this compound analogs with improved selectivity and potency for inducing Parkinson's disease in animal models. Another direction is the use of this compound as a tool to study the role of oxidative stress in neurodegenerative diseases. Additionally, this compound may have potential applications in the development of new treatments for Parkinson's disease.

Synthesis Methods

4-[(2-methylpyridin-3-yl)oxy]-1-(2-thienylcarbonyl)piperidine-4-carboxylic acid can be synthesized using various methods, such as the reaction of 2-methylpyridine with 2-thiophenecarboxylic acid and piperidine in the presence of a catalyst. Another method involves the reaction of 2-methylpyridine with 2-thiophenecarboxylic acid chloride and piperidine in the presence of a base. Both methods have been reported to yield high purity this compound.

Scientific Research Applications

4-[(2-methylpyridin-3-yl)oxy]-1-(2-thienylcarbonyl)piperidine-4-carboxylic acid has been used in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. This compound has been widely studied for its potential use as a neurotoxin to induce Parkinson's disease in animal models. This has allowed researchers to study the pathogenesis and potential treatments for Parkinson's disease. This compound has also been used as a tool to study the structure and function of dopamine neurons in the brain.